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Compound of Interest

Compound Name: Methyl alpha-D-glucopyranoside

Cat. No.: B013700

A seminal discovery in the late 19th century by the renowned chemist Emil Fischer, the first
chemical synthesis of methyl a-D-glucopyranoside marked a pivotal moment in the field of
carbohydrate chemistry.[1] This achievement not only provided a method to protect the
anomeric carbon of glucose but also laid the fundamental groundwork for the synthesis of more
complex oligosaccharides and nucleosides.[2][3][4] The primary method, known as the Fischer
glycosylation, involves the acid-catalyzed reaction of glucose with methanol.[5][6][7]

This technical guide delves into the historical perspective of this discovery, presenting the
guantitative data, a detailed experimental protocol based on early methodologies, and a
visualization of the synthesis pathway. This information is curated for researchers, scientists,
and professionals in drug development who are engaged in the fields of glycobiology and
medicinal chemistry.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the historical
synthesis and characterization of methyl a-D-glucopyranoside, primarily based on the well-
established Fischer glycosylation method.
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Parameter Value Reference
Molecular Formula C7H1406 [6]

Molar Mass 194.18 g/mol [6]

Melting Point 165 - 168 °C [6][8]

Specific Optical Rotation (Ja]D)  +156° to +161° (c=10, water) 9]

Typical Yield (Fischer
: 48.5 - 49.5% 8]
Synthesis)

Experimental Protocol: Fischer Glycosylation

This protocol is a detailed representation of the classical Fischer synthesis of methyl a-D-
glucopyranoside, adapted from early 20th-century procedures which were based on Emil
Fischer's original work.[8]

Materials:

Anhydrous D-glucose (finely powdered)

Anhydrous methanol (acetone-free)

Concentrated hydrochloric acid

Soda-lime

Equipment:

e Round-bottom flask

Reflux condenser with a soda-lime guard tube

Ice bath

Suction filtration apparatus (e.g., Buchner funnel)

Beakers and other standard laboratory glassware
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Procedure:

e Preparation of Methanolic Hydrogen Chloride: In a flask cooled with an ice bath, carefully
pass dry hydrogen chloride gas into anhydrous methanol until the desired concentration
(typically 0.5-1% w/w) is achieved. Alternatively, and more commonly in modern labs, a stock
solution of methanolic HCI can be used.

o Reaction Mixture Setup: To the prepared methanolic hydrogen chloride solution in a round-
bottom flask, add finely powdered anhydrous D-glucose. The ratio of glucose to methanolic
HCI is crucial for the reaction's success.

o Reflux: Attach a reflux condenser fitted with a soda-lime tube to the flask to protect the
reaction from atmospheric moisture. Heat the mixture to reflux. The reaction is typically
refluxed for an extended period, often 24-72 hours, to allow for the equilibration of the
anomeric forms and the formation of the thermodynamically more stable a-anomer.[5][8]

» Crystallization: After the reflux period, cool the reaction mixture in an ice bath to induce
crystallization of the methyl a-D-glucopyranoside. Seeding with a small crystal of the product
can facilitate this process.

« |solation and Purification: Collect the crystalline product by suction filtration and wash it with
cold, anhydrous methanol to remove any unreacted glucose and the more soluble B-anomer.
The product can be further purified by recrystallization from methanol.[8]

Logical Workflow of the Fischer Glycosylation

The following diagram illustrates the logical steps involved in the Fischer synthesis of methyl a-
D-glucopyranoside.
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Caption: Fischer glycosylation workflow for methyl a-D-glucopyranoside synthesis.

The discovery and synthesis of methyl a-D-glucopyranoside by Emil Fischer was more than
just the creation of a new compound; it was a foundational step that opened the door to the
systematic study and synthesis of carbohydrates. The principles of the Fischer glycosylation
are still relevant today, and this historical perspective provides valuable context for modern
researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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